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Abstract

Bis(phenoxyethoxy)methane, with CAS number 13879-32-8, is a chemical compound with
potential applications in materials science and medicinal chemistry. This technical guide
provides a comprehensive overview of its known physicochemical properties, synthesis
methodologies, and potential, though not yet experimentally confirmed, biological activities.
Due to a lack of specific research on this molecule, this paper also explores the plausible
biological roles and mechanisms of action by drawing parallels with structurally related phenolic
compounds. This includes a discussion of potential anti-inflammatory and antioxidant activities
and the associated signaling pathways, namely the NF-kB and MAPK pathways. This
document aims to serve as a foundational resource for researchers interested in the further
investigation and application of bis(phenoxyethoxy)methane.

Chemical and Physical Properties

Bis(phenoxyethoxy)methane is a symmetrical molecule featuring two phenoxyethoxy groups
linked by a methylene bridge.[1] A summary of its key chemical and physical properties is
presented in the tables below.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 13879-32-8[1][2][3]
2-(2-phenoxyethoxymethoxy)ethoxybenzene[l

IUPAC Name (2-p y y ) y g

[2]

Molecular Formula

C17H2004[1][2][3]

Molecular Weight

288.34 g/mol [1][2][3]

Canonical SMILES

C1=CC=C(C=C1)0OCCOCOCCOC2=CC=CC=C
2[1][2]

InChl Key

GKINKWKTBXIQDE-UHFFFAQOYSA-N[1]

Table 2: Physicochemical Properties

Property Value

Appearance Colorless to pale yellow liquid[1]
Melting Point 18 °CJ[3]

Boiling Point 195-196 °C at 0.6 Torr[3]

Density (Predicted)

1.106 + 0.06 g/cm3[3]

Flash Point 135.2 °C[3]
XLogP3 3.6[2][3]
Topological Polar Surface Area 36.9 A2[2]
Hydrogen Bond Donor Count 0[3]
Hydrogen Bond Acceptor Count 4[3]
Rotatable Bond Count 10[3]

Solubility

Soluble in organic solvents like ethanol and

ether; less soluble in water.[1]

Synthesis and Experimental Protocols
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While specific, detailed experimental protocols for the synthesis of
bis(phenoxyethoxy)methane are not readily available in the public domain, the general
synthetic routes are described as the reaction of 2-phenoxyethanol with a formaldehyde
source.[1] Below is a generalized experimental protocol based on these descriptions.

General Synthesis Protocol: Acid-Catalyzed
Acetalization

This protocol describes a one-pot synthesis via the acid-catalyzed condensation of 2-
phenoxyethanol with formaldehyde.

Materials:

2-Phenoxyethanol

o Formaldehyde (e.g., as a 37% aqueous solution or paraformaldehyde)
e Anhydrous solvent (e.g., toluene, dichloromethane)

e Acid catalyst (e.g., p-toluenesulfonic acid, sulfuric acid)

e Drying agent (e.g., anhydrous sodium sulfate, magnesium sulfate)

» Saturated sodium bicarbonate solution

e Brine

Procedure:

e To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add
2-phenoxyethanol (2 equivalents) and the anhydrous solvent.

e Add the acid catalyst (catalytic amount).
o Add formaldehyde (1 equivalent) to the mixture.

o Heat the reaction mixture to reflux and continuously remove the water formed during the
reaction using the Dean-Stark apparatus.
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» Monitor the reaction progress using a suitable technique such as Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).

e Once the reaction is complete, cool the mixture to room temperature.

e Wash the organic layer with saturated sodium bicarbonate solution to neutralize the acid
catalyst, followed by washing with brine.

» Dry the organic layer over an anhydrous drying agent.
« Filter off the drying agent and remove the solvent under reduced pressure.

» Purify the crude product by vacuum distillation or column chromatography to obtain pure
bis(phenoxyethoxy)methane.
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Caption: Generalized workflow for the synthesis of bis(phenoxyethoxy)methane.

Potential Biological Activities and Signaling
Pathways
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There is currently a lack of published experimental data quantifying the biological activity of
bis(phenoxyethoxy)methane. However, its chemical structure, which contains phenoxy
groups, suggests that it may exhibit anti-inflammatory and antioxidant properties, as these are
common characteristics of phenolic compounds.[1]

Hypothetical Anti-Inflammatory and Antioxidant
Mechanisms

Phenolic compounds are known to exert their biological effects through various mechanisms,
including the modulation of key signaling pathways involved in inflammation and oxidative
stress, such as the Nuclear Factor-kappa B (NF-kB) and Mitogen-Activated Protein Kinase
(MAPK) pathways.

NF-kB Signaling Pathway: The NF-kB pathway is a crucial regulator of the inflammatory
response.[4][5] In its inactive state, NF-kB is sequestered in the cytoplasm by inhibitor of kB
(IkB) proteins. Pro-inflammatory stimuli can lead to the phosphorylation and subsequent
degradation of IkB, allowing NF-kB to translocate to the nucleus and induce the expression of
pro-inflammatory genes.[6] Phenolic compounds have been shown to inhibit this pathway at
various points, thereby reducing inflammation.[4][5][6]
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Caption: Hypothetical inhibition of the NF-kB signaling pathway by
bis(phenoxyethoxy)methane.

MAPK Signaling Pathway: The MAPK pathway is another critical signaling cascade involved in
cellular responses to a variety of stimuli, including oxidative stress.[7][8] This pathway consists
of a series of protein kinases that phosphorylate and activate one another, ultimately leading to
the activation of transcription factors that regulate gene expression involved in both cell survival
and apoptosis.[9] Antioxidant compounds, including some polyphenols, can modulate the
MAPK pathway to protect cells from oxidative damage.[7][8]
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Caption: Hypothetical modulation of the MAPK signaling pathway by
bis(phenoxyethoxy)methane.

Safety and Handling

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), bis(phenoxyethoxy)methane is classified as hazardous to the aquatic environment
with long-lasting effects (H411).[2] Standard laboratory safety precautions should be observed
when handling this compound, including the use of personal protective equipment such as
gloves, safety glasses, and a lab coat. It should be stored in a cool, dry, and well-ventilated
area away from incompatible materials.

Conclusion and Future Directions

Bis(phenoxyethoxy)methane is a compound with well-defined chemical and physical
properties but remains largely unexplored in terms of its biological activities. Based on its
structural similarity to other phenolic compounds, it is plausible that it possesses anti-
inflammatory and antioxidant properties. However, this remains to be experimentally validated.
Future research should focus on in vitro and in vivo studies to quantify its biological effects and
elucidate its precise mechanisms of action. Such studies would be instrumental in determining
the potential of bis(phenoxyethoxy)methane as a novel therapeutic agent or a functional
component in materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10878147/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10878147/
https://scispace.com/pdf/targeting-nf-kb-signaling-pathway-in-cancer-by-dietary-2jral8qxyy.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4468843/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4468843/
https://pubmed.ncbi.nlm.nih.gov/33070070/
https://pubmed.ncbi.nlm.nih.gov/33070070/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8588006/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8588006/
https://www.rndsystems.com/pathways/mapk-oxidative-stress-pathway
https://www.benchchem.com/product/b081023#bis-phenoxyethoxy-methane-cas-number-13879-32-8
https://www.benchchem.com/product/b081023#bis-phenoxyethoxy-methane-cas-number-13879-32-8
https://www.benchchem.com/product/b081023#bis-phenoxyethoxy-methane-cas-number-13879-32-8
https://www.benchchem.com/product/b081023#bis-phenoxyethoxy-methane-cas-number-13879-32-8
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b081023?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081023?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

